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Compound of Interest

Compound Name:
2-Chloropyrimidine-4-carboxylic

acid

Cat. No.: B133435 Get Quote

Technical Support Center: 2-Chloropyrimidine-4-
carboxylic acid
This guide provides essential safety and handling information for researchers, scientists, and

drug development professionals working with 2-Chloropyrimidine-4-carboxylic acid.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 2-Chloropyrimidine-4-carboxylic acid?

A1: 2-Chloropyrimidine-4-carboxylic acid is classified as a hazardous substance. The

primary hazards include:

Skin irritation[1][2]

Serious eye irritation[1][2]

May cause respiratory irritation[1][2]

Harmful if swallowed[2][3]

Q2: What personal protective equipment (PPE) is required when handling this compound?
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A2: Appropriate PPE must be worn at all times when handling 2-Chloropyrimidine-4-
carboxylic acid. This includes:

Eye Protection: Chemical safety goggles or glasses that meet European standard EN 166.[1]

Hand Protection: Chemical-resistant protective gloves.[1]

Skin and Body Protection: A lab coat or other appropriate protective clothing to prevent skin

exposure.[1]

Respiratory Protection: For small-scale laboratory use, ensure adequate ventilation. For

larger quantities or in case of insufficient ventilation, a NIOSH/MSHA or European Standard

EN 149 approved respirator should be used.[1][4]

Q3: How should 2-Chloropyrimidine-4-carboxylic acid be stored?

A3: Store the compound in a tightly closed container in a dry, cool, and well-ventilated place.[1]

Some suppliers recommend refrigeration. Keep it away from incompatible materials such as

bases, amines, and reducing agents.[1]

Q4: What should I do in case of accidental exposure?

A4: Immediate action is crucial in case of exposure:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the

eyelids. Seek medical attention.[1][4] If present, remove contact lenses and continue rinsing.

[1]

Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes.[1]

[4] Remove contaminated clothing and shoes. If skin irritation occurs, get medical

advice/attention.[4]

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention if symptoms occur.[1][4]

Ingestion: Clean the mouth with water and drink plenty of water afterward. Seek medical

attention if symptoms occur.[1][4]
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Troubleshooting Guide
Scenario 1: A small amount of 2-Chloropyrimidine-4-carboxylic acid powder has been spilled

on the lab bench.

Immediate Action: Cordon off the area to prevent further contamination.

Personal Protection: Ensure you are wearing the appropriate PPE, including gloves, safety

goggles, and a lab coat.

Cleanup Procedure: Mix the spilled material with sand or another inert absorbent material.

Sweep up the mixture and place it in a tightly closed container for disposal.

Decontamination: Clean the spill area thoroughly with a suitable solvent and then with soap

and water.

Waste Disposal: Dispose of the waste in accordance with local, state, and federal

regulations.

Scenario 2: The compound appears discolored or has an unusual odor.

Do Not Use: Do not use the compound if you suspect it has degraded.

Check Storage Conditions: Verify that the compound has been stored according to the

recommended guidelines (cool, dry, well-ventilated, and away from incompatible

substances).

Contact Supplier: If the integrity of the compound is in doubt, contact the supplier for further

instructions or a replacement.

Quantitative Data
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Property Value Reference

Molecular Formula C5H3ClN2O2 [1]

Molecular Weight 158.54 g/mol [1]

Melting Point 145 - 151 °C [3]

Boiling Point 273.0 ± 50.0 °C at 760 mmHg

Experimental Protocols & Methodologies
While specific experimental protocols will vary based on the research application, the following

general guidelines should always be followed:

Risk Assessment: Before starting any experiment, perform a thorough risk assessment that

considers the hazards of 2-Chloropyrimidine-4-carboxylic acid and all other reagents

being used.

Ventilation: Always handle this compound in a well-ventilated area, preferably within a

chemical fume hood.

Handling: Avoid creating dust.[1] Do not get the compound in your eyes, on your skin, or on

your clothing.[1] Avoid ingestion and inhalation.[1]

Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the

laboratory.[1] Remove and wash contaminated clothing before reuse.[1]
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Spill of 2-Chloropyrimidine-4-carboxylic acid

Spill Occurs Isolate Spill Area Don Appropriate PPE Contain Spill with Inert Material Collect Spill Mixture Decontaminate Area Dispose of Waste Properly Report Incident

PPE Selection for Handling 2-Chloropyrimidine-4-carboxylic acid

Handling the Compound?

Small Scale / Lab Use?

Large Scale / Insufficient Ventilation?

No

Standard PPE:
- Safety Goggles

- Gloves
- Lab Coat

Yes

Enhanced PPE:
- Standard PPE

- Respiratory Protection

Yes

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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